Cas no 1227578-23-5 (4-Bromo-6-fluoropyridin-3-ol)

• Product Name: 4-Bromo-6-fluoropyridin-3-ol
• CAS No: 1227578-23-5
• MF: C₅H₃BrFNO
• MW: 191.985823869705
• CID: 1083438
• PubChem ID: 73553491
• Update Time: 2025-10-30

4-Bromo-6-fluoropyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-6-fluoropyridin-3-ol
• 4-Bromo-2-fluoro-5-hydroxypyridine
• AKOS022181409
• 1227578-23-5
• DB-367570
• SB53474
• CS-0195243
• EN300-1694243
• E91154
• 3-Pyridinol, 4-bromo-6-fluoro-
• MFCD16609914

• MDL： MFCD16609914
• Inchi： 1S/C5H3BrFNO/c6-3-1-5(7)8-2-4(3)9/h1-2,9H
• InChI Key： PSEPCJYIKLTJJA-UHFFFAOYSA-N
• SMILES： BrC1C=C(N=CC=1O)F

Computed Properties

• Exact Mass: 190.93820g/mol
• Monoisotopic Mass: 190.93820g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 33.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 4-Bromo-6-fluoropyridin-3-ol

Comprehensive Overview of 4-Bromo-6-fluoropyridin-3-ol (CAS No. 1227578-23-5): Properties, Applications, and Industry Insights

4-Bromo-6-fluoropyridin-3-ol (CAS No. 1227578-23-5) is a halogenated pyridine derivative gaining significant attention in pharmaceutical and agrochemical research due to its versatile reactivity. This compound, characterized by its bromine and fluorine substitutions on the pyridine ring, serves as a critical intermediate in synthesizing bioactive molecules. Its molecular formula, C₅H₃BrFNO, and precise structural features make it invaluable for cross-coupling reactions and heterocyclic chemistry applications.

Recent trends in drug discovery highlight the demand for fluorinated building blocks like 4-Bromo-6-fluoropyridin-3-ol, as fluorine incorporation enhances metabolic stability and bioavailability. Researchers frequently search for "fluoropyridine synthesis" or "bromopyridine applications," reflecting its relevance in optimizing kinase inhibitors and antibacterial agents. The compound’s CAS No. 1227578-23-5 is often queried in databases like SciFinder and Reaxys for patent analysis.

From a synthetic perspective, 4-Bromo-6-fluoropyridin-3-ol enables palladium-catalyzed reactions, such as Suzuki-Miyaura couplings, to construct complex biaryl structures. Its electron-withdrawing properties facilitate regioselective functionalization, a topic frequently discussed in forums like Organic Chemistry Portal. Environmental concerns also drive interest in "green chemistry alternatives" for halogenated intermediates, positioning this compound as a candidate for catalytic optimization studies.

Analytical techniques like HPLC, NMR, and LC-MS are essential for characterizing 4-Bromo-6-fluoropyridin-3-ol purity, a common requirement in QC protocols. Suppliers often list it under "high-purity pyridine derivatives" to cater to contract research organizations (CROs). The compound’s stability under inert conditions aligns with industry standards for GMP-compliant intermediates.

Emerging applications in material science, such as OLED precursors, further expand its utility. Searches for "halogenated heterocycles in electronics" underscore this niche. Regulatory compliance, including REACH and FDA guidelines, is another hot topic, with users seeking "CAS 1227578-23-5 safety data" for risk assessments.

In summary, 4-Bromo-6-fluoropyridin-3-ol (CAS No. 1227578-23-5) bridges multiple disciplines, from medicinal chemistry to advanced materials. Its dual functionality as a halogenated scaffold and hydrogen-bond acceptor ensures sustained relevance in innovation-driven sectors.